Cas no 949019-95-8 (4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 949019-95-8
• MF: C₁₂H₈Cl₂F₃NS
• MW: 326.164830207825
• CID: 5957477
• Update Time: 2025-10-31

4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole

• Inchi： 1S/C12H8Cl2F3NS/c13-5-9-10(6-14)19-11(18-9)7-1-3-8(4-2-7)12(15,16)17/h1-4H,5-6H2
• InChI Key： VVWWOIZJYANHHW-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(CCl)N=C1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.441±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.2±55.0 °C(Predicted)
• pka: -0.97±0.10(Predicted)

Additional information on 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole

Recent Advances in the Study of 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 949019-95-8)

The compound 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 949019-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of thiazole-based heterocycles, which are known for their broad spectrum of biological activities. The presence of chloromethyl and trifluoromethyl groups in its structure enhances its reactivity, making it a valuable scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel antimicrobial and anticancer agents, leveraging its ability to interact with various biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of thiazole derivatives with potent inhibitory effects against bacterial efflux pumps. The study demonstrated that derivatives of 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus, suggesting its potential in addressing antibiotic resistance.

Another notable application of this compound was reported in a recent Nature Communications article, where it was used to develop a series of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers found that the compound's thiazole core facilitated strong binding to the target proteins, leading to the disruption of oncogenic signaling pathways. This finding underscores the compound's potential as a scaffold for designing next-generation anticancer therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the introduction of hydrophilic substituents to improve the compound's solubility and reduce toxicity.

In conclusion, 4,5-Bis(chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 949019-95-8) represents a promising candidate for further investigation in drug discovery. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable asset in the development of novel therapeutics. Future research should prioritize the optimization of its chemical properties and the exploration of its mechanisms of action to fully realize its therapeutic potential.